![molecular formula C12H16O4S B14403565 1-[4-(3-Hydroxypropane-1-sulfonyl)phenyl]propan-2-one CAS No. 88356-99-4](/img/structure/B14403565.png)
1-[4-(3-Hydroxypropane-1-sulfonyl)phenyl]propan-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-[4-(3-Hydroxypropane-1-sulfonyl)phenyl]propan-2-one is an organic compound that features a sulfonyl group attached to a phenyl ring, which is further connected to a propane chain with a hydroxy group
Properties
CAS No. |
88356-99-4 |
|---|---|
Molecular Formula |
C12H16O4S |
Molecular Weight |
256.32 g/mol |
IUPAC Name |
1-[4-(3-hydroxypropylsulfonyl)phenyl]propan-2-one |
InChI |
InChI=1S/C12H16O4S/c1-10(14)9-11-3-5-12(6-4-11)17(15,16)8-2-7-13/h3-6,13H,2,7-9H2,1H3 |
InChI Key |
NKHVJUPWEORVRW-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC1=CC=C(C=C1)S(=O)(=O)CCCO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[4-(3-Hydroxypropane-1-sulfonyl)phenyl]propan-2-one typically involves the sulfonation of a phenyl ring followed by the attachment of a hydroxypropane chain. One common method involves the reaction of 4-bromophenylpropan-2-one with sodium sulfonate under basic conditions to introduce the sulfonyl group. The reaction is typically carried out in a polar solvent such as dimethyl sulfoxide (DMSO) at elevated temperatures to ensure complete conversion.
Industrial Production Methods
Industrial production of this compound may involve a continuous flow process where the reactants are fed into a reactor and the product is continuously removed. This method allows for better control over reaction conditions and can lead to higher yields and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
1-[4-(3-Hydroxypropane-1-sulfonyl)phenyl]propan-2-one undergoes various types of chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The sulfonyl group can be reduced to a sulfide using reducing agents like lithium aluminum hydride.
Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.
Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.
Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.
Major Products Formed
Oxidation: Formation of 1-[4-(3-Oxopropane-1-sulfonyl)phenyl]propan-2-one.
Reduction: Formation of 1-[4-(3-Hydroxypropane-1-sulfanyl)phenyl]propan-2-one.
Substitution: Formation of nitro or halogenated derivatives of the original compound.
Scientific Research Applications
1-[4-(3-Hydroxypropane-1-sulfonyl)phenyl]propan-2-one has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a biochemical probe due to its unique functional groups.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-[4-(3-Hydroxypropane-1-sulfonyl)phenyl]propan-2-one involves its interaction with various molecular targets. The sulfonyl group can act as an electrophile, reacting with nucleophilic sites on biomolecules. The hydroxy group can form hydrogen bonds, influencing the compound’s binding affinity and specificity. These interactions can modulate biochemical pathways and cellular processes, leading to the observed effects.
Comparison with Similar Compounds
Similar Compounds
- 1-(Phenyl-hydrazono)-1-(toluene-4-sulfonyl)-propan-2-one
- 1-(2-Hydroxyphenyl)-3-phenyl-1,3-propanedione
- 1-((4-Chloro-phenyl)-hydrazono)-1-(toluene-4-sulfonyl)-propan-2-one
Uniqueness
1-[4-(3-Hydroxypropane-1-sulfonyl)phenyl]propan-2-one is unique due to the presence of both a hydroxy group and a sulfonyl group on the same molecule. This combination of functional groups allows for a diverse range of chemical reactions and interactions, making it a versatile compound for various applications.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
